Cas no 898749-69-4 (Cyclobutyl 3-(3-pyrrolinomethyl)phenyl ketone)

• Product Name: Cyclobutyl 3-(3-pyrrolinomethyl)phenyl ketone
• CAS No: 898749-69-4
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• MDL: MFCD03842394
• CID: 1945988
• PubChem ID: 24725116
• Update Time: 2025-06-07

Cyclobutyl 3-(3-pyrrolinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• CYCLOBUTYL 3-(3-PYRROLINOMETHYL)PHENYL KETONE
• cyclobutyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• LogP
• Cyclobutyl{3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• AKOS016020798
• Cyclobutyl(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 1-[(3-cyclobutanecarbonylphenyl)methyl]-2,5-dihydro-1H-pyrrole
• MFCD03842394
• DTXSID00643512
• 898749-69-4
• Cyclobutyl 3-(3-pyrrolinomethyl)phenyl ketone

• MDL： MFCD03842394
• Inchi： 1S/C16H19NO/c18-16(14-6-4-7-14)15-8-3-5-13(11-15)12-17-9-1-2-10-17/h1-3,5,8,11,14H,4,6-7,9-10,12H2
• InChI Key： FCWHNHOEALYDTE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)CN1CC=CC1)C1CCC1

Computed Properties

• Exact Mass: 241.146664230Da
• Monoisotopic Mass: 241.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclobutyl 3-(3-pyrrolinomethyl)phenyl ketone

Exploring the Properties and Applications of Cyclobutyl 3-(3-pyrrolinomethyl)phenyl ketone (CAS No. 898749-69-4)

Cyclobutyl 3-(3-pyrrolinomethyl)phenyl ketone (CAS No. 898749-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutyl and pyrrolinomethyl functional groups, exhibits intriguing structural and chemical properties. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets. The compound's ketone moiety further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like Cyclobutyl 3-(3-pyrrolinomethyl)phenyl ketone has surged, driven by advancements in medicinal chemistry and materials science. A common query among researchers is how this compound compares to other phenyl ketone derivatives in terms of stability and bioavailability. Studies suggest that its cyclobutyl ring contributes to enhanced conformational rigidity, which could improve binding affinity in drug design. Additionally, its pyrrolinomethyl group offers potential for hydrogen bonding, a critical feature in molecular recognition.

The synthesis of CAS No. 898749-69-4 often involves multi-step organic reactions, including Friedel-Crafts acylation and reductive amination. These methods are widely discussed in academic forums, reflecting the compound's relevance in modern synthetic workflows. Another hot topic is the compound's potential role in developing central nervous system (CNS) therapeutics, as its structural motifs resemble those found in neurologically active molecules. This aligns with growing interest in neuroprotective agents and cognitive enhancers.

From an industrial perspective, Cyclobutyl 3-(3-pyrrolinomethyl)phenyl ketone is valued for its scalability and compatibility with green chemistry principles. Researchers frequently search for eco-friendly synthesis routes for such compounds, emphasizing reduced waste and energy efficiency. The compound's phenyl ketone core also makes it a candidate for photoactive materials, a trending area in optoelectronics and renewable energy applications.

In summary, CAS No. 898749-69-4 represents a compelling case study in the intersection of organic chemistry and applied science. Its multifunctional design opens doors to diverse applications, from pharmaceutical intermediates to advanced materials. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven research.